Cas no 89598-69-6 (1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-)
89598-69-6 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-
CAS No:89598-69-6
MF:C6H9N3O3
MW:171.153960943222
CID:712057
PubChem ID:45085791
Update Time:2025-04-19
1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-
- as-Triazine-3,5(2H,4H)-dione, 1-acetyldihydro-2-methyl- (7CI)
- 1-Acetyl-2-methyl-1,2,4-triazinane-3,5-dione
- 89598-69-6
-
- Inchi: 1S/C6H9N3O3/c1-4(10)9-3-5(11)7-6(12)8(9)2/h3H2,1-2H3,(H,7,11,12)
- InChI Key: BKGSZTLJLHXACA-UHFFFAOYSA-N
- SMILES: O=C1CN(C(C)=O)N(C)C(N1)=O
Computed Properties
- Exact Mass: 171.064
- Monoisotopic Mass: 171.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7A^2
- XLogP3: -1.2
1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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